N,N-diethyl-5-[[4-(1,2,4-triazol-1-yl)piperidin-1-yl]methyl]-1,3-thiazol-2-amine

• IUPAC Name: N,N-diethyl-5-[[4-(1,2,4-triazol-1-yl)piperidin-1-yl]methyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H24N6S/c1-3-20(4-2)15-17-9-14(22-15)10-19-7-5-13(6-8-19)21-12-16-11-18-21/h9,11-13H,3-8,10H2,1-2H3
• InChI Key: HOGXPYZGKLPALM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(S1)CN2CCC(CC2)N3C=NC=N3
• Molecular Formula: C15H24N6S
• Molecular Weight: 320.5 g/mol

Description

N,N-diethyl-5-[[4-(1,2,4-triazol-1-yl)piperidin-1-yl]methyl]-1,3-thiazol-2-amine, commonly known as ETZ or Ethylthiambutene, is a synthetic opioid drug that has gained increasing attention in recent years for its potential medical applications.

Mechanism of Action

ETZ acts on the mu-opioid receptor in the brain, which is responsible for regulating pain perception, reward, and addiction. It produces its analgesic effects by binding to this receptor and activating it, leading to the release of endorphins and other neurotransmitters that reduce pain perception. ETZ also acts on other neurotransmitter systems, including the dopamine and serotonin systems, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
ETZ has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and gastrointestinal effects. It has also been shown to have antitussive and antidiarrheal effects. ETZ has a relatively long half-life, which may contribute to its sustained analgesic effects.

Advantages and Limitations for Lab Experiments

ETZ has several advantages for lab experiments, including its high potency, selectivity for the mu-opioid receptor, and low potential for abuse and dependence. However, it also has some limitations, including its relatively low solubility in water and its potential to produce respiratory depression and other side effects at high doses.

Future Directions

There are several potential future directions for research on ETZ. One area of interest is its potential use in treating opioid addiction, as it has been shown to have less potential for abuse and dependence than other opioids. Another area of interest is its potential use in treating depression and anxiety, as it has been shown to have antidepressant and anxiolytic effects. Further research is needed to better understand the mechanism of action of ETZ and to optimize its use in clinical settings.

Synthesis Methods

ETZ is synthesized through a series of chemical reactions, starting with the reaction between 1,2,4-triazole and 4-chlorobutyronitrile, followed by the reaction between the resulting compound and piperidine. The final product is obtained by reacting the intermediate compound with N,N-diethylthiourea. The synthesis method has been optimized to improve the yield and purity of the product.

Scientific Research Applications

ETZ has been studied extensively for its potential use as an analgesic, with some studies suggesting that it may be more effective than morphine in relieving pain. It has also been investigated for its potential use in treating opioid addiction, as it has been shown to have less potential for abuse and dependence than other opioids. In addition, ETZ has been studied for its potential use in treating depression and anxiety, as it has been shown to have antidepressant and anxiolytic effects.